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Compound of Interest

Compound Name: D-Mannose-13C-3

Cat. No.: B12408652 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of D-Mannose-¹³C₃

This document provides comprehensive, immediate safety and logistical information for the

handling of D-Mannose-¹³C₃, a stable, non-radioactive, isotopically labeled monosaccharide.

While D-Mannose and its isotopically labeled forms are not classified as hazardous

substances, adherence to standard laboratory safety protocols is essential to ensure a safe

working environment and maintain sample integrity.[1][2][3] This guide offers procedural, step-

by-step guidance to address specific operational questions, establishing a foundation of trust in

laboratory safety and chemical handling.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of D-Mannose.
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Property Value

Chemical Formula ¹³C₃C₃H₁₂O₆

Molecular Weight 183.13 g/mol

Appearance White crystalline powder

Melting Point 133-140 °C

Water Solubility 2480 g/L (at 17 °C)

LogP -2.71 (at 25 °C)

Stability Stable under normal conditions

Data sourced from various chemical suppliers and databases.[3][4][5]

Operational Plan: A Step-by-Step Guide to Handling
D-Mannose-¹³C₃
Adherence to a standardized operational procedure is critical for minimizing exposure and

preventing contamination.

Pre-Handling Preparations
Hazard Assessment: Before commencing any work, conduct a thorough hazard assessment

of the experimental protocol. Although D-Mannose-¹³C₃ is non-hazardous, the other reagents

and procedures involved may present risks.

Designated Work Area: Designate a specific, clean, and uncluttered area for handling the

compound.

Personal Protective Equipment (PPE) Inspection: Inspect all PPE for integrity before use.

Damaged items, such as torn gloves, should be replaced immediately.

Required Personal Protective Equipment (PPE)
The minimum required PPE for handling D-Mannose-¹³C₃ includes:
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Lab Coat: A standard lab coat should be worn to protect clothing from spills.

Protective Eyewear: Safety glasses with side shields or safety goggles are mandatory to

protect against accidental splashes.

Gloves: Disposable nitrile gloves are required to prevent skin contact. If the experimental

procedure involves hazardous solvents, consult a glove compatibility chart to select

appropriate gloves.

Handling the Compound
Weighing:

Tare a clean, dry weighing vessel on an analytical balance.

Carefully transfer the desired amount of D-Mannose-¹³C₃ powder to the vessel using a

clean spatula or scoop.

To minimize the generation of airborne dust, avoid rapid movements and work in an area

with minimal air currents. For procedures with a high risk of dust generation, a fume hood

may be used.

Close the container tightly after use.

Dissolving:

Add the weighed D-Mannose-¹³C₃ to the appropriate solvent in a suitable container (e.g.,

beaker, flask).

Stir or agitate the mixture until the solid is completely dissolved. D-Mannose is highly

soluble in water.[5]

Post-Handling Procedures
Cleaning: Clean the work area and any reusable equipment (spatulas, glassware) with an

appropriate solvent and/or detergent.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan: Safe and Compliant Waste
Management
Proper waste segregation and disposal are crucial for laboratory safety and environmental

responsibility.

Waste Segregation
Non-Contaminated Waste: Unused, pure D-Mannose-¹³C₃ is considered non-hazardous

waste.

Contaminated Waste: All materials that have come into contact with D-Mannose-¹³C₃, such

as pipette tips, weighing paper, and gloves, should be considered solid chemical waste. If

the compound was used with hazardous substances, the waste must be treated as

hazardous and segregated accordingly.

Disposal Procedures
Solid Waste:

Collect all contaminated solid waste in a designated, clearly labeled waste container. The

label should include the name of the waste material.

When the container is full, seal it and arrange for disposal through your institution's

chemical waste program. Do not dispose of this waste in the regular trash.

Liquid Waste:

Aqueous solutions of D-Mannose-¹³C₃, in the absence of other hazardous chemicals, may

be permissible for drain disposal, depending on local regulations. Always consult your

institution's Environmental Health and Safety (EHS) office for guidance.

If the solvent is hazardous, the liquid waste must be collected in a labeled, sealed

container and disposed of as hazardous chemical waste.
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Empty Containers:

The original container of D-Mannose-¹³C₃ should be emptied as much as possible.

Deface the label to prevent misuse.

Dispose of the empty container in accordance with your institution's guidelines for non-

hazardous lab glass or plastic.

Experimental Protocols
The specific experimental protocol will vary depending on the research application. The

following is a general methodology for preparing a stock solution of D-Mannose-¹³C₃.

Preparation of a 100 mM D-Mannose-¹³C₃ Stock Solution
Calculate the required mass: To prepare 10 mL of a 100 mM solution, calculate the mass of

D-Mannose-¹³C₃ needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 mol/L x 0.01 L x 183.13 g/mol = 0.18313 g

Weigh the compound: Accurately weigh 183.1 mg of D-Mannose-¹³C₃ using an analytical

balance.

Dissolve: Transfer the weighed powder to a 10 mL volumetric flask. Add approximately 8 mL

of deionized water and swirl to dissolve the solid completely.

Adjust the volume: Once the solid is fully dissolved, add deionized water to the 10 mL mark.

Mix: Cap the flask and invert it several times to ensure the solution is homogeneous.

Store: Store the stock solution at the appropriate temperature as determined by your

experimental needs. For short-term storage, refrigeration at 2-8 °C is recommended. For

long-term storage, aliquoting and freezing at -20 °C or below is advisable to prevent

microbial growth.
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Visual Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of D-

Mannose-¹³C₃.
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Workflow for Handling and Disposal of D-Mannose-¹³C₃
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Caption: A flowchart outlining the key steps for the safe handling and disposal of D-Mannose-

¹³C₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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